N-(5-chloro-2-methoxyphenyl)-2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[7-(4-ethoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN5O4S/c1-3-32-16-7-5-15(6-8-16)27-10-11-28-20(21(27)30)25-26-22(28)33-13-19(29)24-17-12-14(23)4-9-18(17)31-2/h4-12H,3,13H2,1-2H3,(H,24,29)
• InChI Key: OTWSTMGGLYPPOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)NC4=C(C=CC(=C4)Cl)OC)C2=O
• Molecular Formula: C22H20ClN5O4S
• Molecular Weight: 485.9 g/mol
• CAS No.: 1223802-74-1

Description

N-(5-chloro-2-methoxyphenyl)-2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN5O4S and its molecular weight is 485.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research on similar compounds involves the synthesis and base-catalyzed ring transformation of complex molecules, highlighting the importance of structural prerequisites for specific chemical reactions. For example, studies on β-lactams and their transformation into other heterocyclic structures under mild conditions reveal the intricate interplay between structure and reactivity, which is crucial for designing compounds with desired properties (Sápi et al., 1997).

Role in Medicinal Chemistry

Compounds with structures involving pyrazole, triazole, and thiadiazole moieties are significant in medicinal chemistry due to their pharmacological potential. Their capacity for chemical modification allows for the development of new substances with specific types of biological activities. Such compounds have been studied for their interactions with biological targets, indicating the role of structural diversity in enhancing therapeutic potentials (Fedotov et al., 2022).

Insecticidal and Antimicrobial Applications

The synthesis of heterocycles incorporating thiadiazole moieties has been explored for applications in pest control, demonstrating the potential of such compounds to serve as effective insecticidal agents. This research underscores the relevance of chemical synthesis in addressing agricultural challenges (Fadda et al., 2017).

Anticancer and Antimicrobial Properties

Further studies on analogs of triazolo and phthalazine derivatives have shown significant anticancer and antimicrobial activities, illustrating the potential of such compounds in therapeutic applications. The ability to inhibit cancer cell growth and microbial proliferation highlights the importance of these compounds in developing new treatments (Kumar et al., 2019).